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Compound of Interest

Compound Name: 5-Formyl-2-methylbenzonitrile

Cat. No.: B1319385

For Research Use Only. Not Intended for Diagnostic or Therapeutic Use.

This technical guide provides an in-depth overview of 5-Formyl-2-methylbenzonitrile, a
specialized chemical compound with applications in proteomics and as a building block in
synthetic chemistry. The document is intended for researchers, scientists, and professionals in
drug development, offering detailed information on its chemical properties, synthesis, and
potential applications.

Chemical and Physical Properties

5-Formyl-2-methylbenzonitrile is a substituted aromatic compound containing both a nitrile
and a formyl (aldehyde) functional group. These groups confer specific reactivity, making it a
valuable intermediate for the synthesis of more complex molecules, including heterocyclic
compounds.[1] Its properties are summarized in the table below.
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Property Value Source(s)
Chemical Formula CoH7NO [2][3]
Molecular Weight 145.16 g/mol [2][3]
CAS Number 27613-36-1 [2][3]
Appearance Solid (form may vary)

3-cyano-4-
Synonyms methylbenzaldehyde, 5-formyl-  [4]

2-methyl-benzonitrile

Synthesis of 5-Formyl-2-methylbenzonitrile

While a specific, detailed protocol for the synthesis of 5-Formyl-2-methylbenzonitrile is not
readily available in the literature, a plausible synthetic route can be derived from established
methods for analogous compounds, such as 2-Fluoro-5-formylbenzonitrile.[5] A common
approach involves the cyanation of a corresponding bromo-aldehyde precursor.

Proposed Synthetic Workflow

The following diagram illustrates a potential two-step synthesis of 5-Formyl-2-
methylbenzonitrile from 5-bromo-2-methylbenzaldehyde. This workflow is based on
analogous preparations of similar benzonitrile derivatives.
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Step 1: Cyanation Reaction

[5-bromo-2-methylbenzaldehydej [Cuprous Cyanide (CuCN)j [High-boiling solvent (e.g., NMP or DMF)]

Y

Reaction Mixture

Heat (e.g., 150-170°C)
Y

(Crude 5—F0rmyl—2—methylbenzonitrile)

Step 2: Purification

Crude Product

Y
[Work-up (e.g., extraction with ethyl acetatea

Y
(Column Chromatography)

A4
[Purified 5—Formyl—2—methy|benzonitri|e)
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(Cells or Lysate]

'

Gncubate with 5-Formyl-2-methylbenzonitriIe)

'

(Protein Labeling (Schiff base formation)]

'

(Reduction (e.g., with NaBH3CN))

'

(Stable Covalent Adduct]

(Protein Digestion (e.g., with Trypsin))
[Peptide Mixture)
(LC-MS/MS Analysis]

Qdentification of Labeled Proteins and Sites)
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Protein Active Site

Aromatic Residue (e.g., Phe, Tyr)
Nitrile-Containing Ligand -7t Stacking
s |
J oncroar wefacion H-bond Donor (e.g., Ser, Arg)
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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